Cas no 20077-88-7 (Ethanone,1-(2-methyl-5-benzothiazolyl)-)
Ethanone,1-(2-methyl-5-benzothiazolyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(2-methyl-5-benzothiazolyl)-
- 1-(2-Methyl-1,3-benzothiazol-5-yl)ethanone
- 5-Acetyl-2-methylbenzothiazole
- Ketone,methyl 2-methyl-5-benzothiazolyl (7CI,8CI)
- Z56765410
- 20077-88-7
- CS-0120996
- 1-(2-Methyl-5-benzothiazolyl)ethanone
- SCHEMBL20481983
- DTXSID301287808
- 1-(2-methylbenzo[d]thiazol-5-yl)ethanone
- 1-(2-Methylbenzo[d]thiazol-5-yl)ethan-1-one
- AKOS006242085
- ETHANONE, 1-(2-METHYL-5-BENZOTHIAZOLYL)-
- DB-286973
-
- MDL: MFCD02693109
- Inchi: 1S/C10H9NOS/c1-6(12)8-3-4-10-9(5-8)11-7(2)13-10/h3-5H,1-2H3
- InChI Key: KPMZOEHLPRSIEC-UHFFFAOYSA-N
- SMILES: S1C(C)=NC2C=C(C(C)=O)C=CC1=2
Computed Properties
- Exact Mass: 191.04057
- Monoisotopic Mass: 191.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 29.96
Ethanone,1-(2-methyl-5-benzothiazolyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059005531-5g |
1-(2-Methylbenzo[d]thiazol-5-yl)ethanone |
20077-88-7 | 97% | 5g |
$1353.40 | 2023-09-02 | |
| Alichem | A059005531-10g |
1-(2-Methylbenzo[d]thiazol-5-yl)ethanone |
20077-88-7 | 97% | 10g |
$1969.80 | 2023-09-02 | |
| Alichem | A059005531-25g |
1-(2-Methylbenzo[d]thiazol-5-yl)ethanone |
20077-88-7 | 97% | 25g |
$3283.00 | 2023-09-02 | |
| Chemenu | CM514175-1g |
1-(2-Methylbenzo[d]thiazol-5-yl)ethanone |
20077-88-7 | 97% | 1g |
$216 | 2023-01-01 |
Ethanone,1-(2-methyl-5-benzothiazolyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Jishu Han,Ziwei Zhou,Xinyuan Bu,Shoujun Zhu,Hao Zhang,Haizhu Sun,Bai Yang Analyst, 2013,138, 3402-3408
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on Ethanone,1-(2-methyl-5-benzothiazolyl)-
Comprehensive Overview of Ethanone, 1-(2-methyl-5-benzothiazolyl)- (CAS No. 20077-88-7)
Ethanone, 1-(2-methyl-5-benzothiazolyl)- (CAS No. 20077-88-7) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical research. This compound is characterized by its unique molecular structure, which includes a benzothiazole moiety and an acetone functional group. The combination of these structural elements endows the compound with a range of chemical and physical properties that make it valuable for both academic and industrial purposes.
The molecular formula of Ethanone, 1-(2-methyl-5-benzothiazolyl)- is C10H9NO2S, and its molecular weight is approximately 199.24 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the condensation of 2-methylbenzothiazole with acetyl chloride in the presence of a suitable base. This synthetic route has been extensively studied and optimized to ensure high yields and purity levels.
In the realm of pharmaceutical research, Ethanone, 1-(2-methyl-5-benzothiazolyl)- has garnered attention due to its potential therapeutic applications. Recent studies have explored its use as an intermediate in the synthesis of various bioactive compounds, including anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines in vitro.
The benzothiazole moiety in Ethanone, 1-(2-methyl-5-benzothiazolyl)- is known for its ability to form stable complexes with metal ions, making it a valuable ligand in coordination chemistry. This property has been leveraged in the development of metal-based catalysts for various organic transformations. A notable example is the use of this compound as a ligand in palladium-catalyzed cross-coupling reactions, which are crucial for the synthesis of complex organic molecules.
In addition to its pharmaceutical and catalytic applications, Ethanone, 1-(2-methyl-5-benzothiazolyl)- has also found use in materials science. Its unique electronic properties make it suitable for the fabrication of organic electronic devices, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research published in Advanced Materials in 2020 demonstrated that thin films containing this compound exhibited excellent charge transport properties and stability under various environmental conditions.
The physical properties of Ethanone, 1-(2-methyl-5-benzothiazolyl)-, such as its melting point (135-137°C) and solubility in common organic solvents like ethanol and dichloromethane, make it easy to handle and process in laboratory settings. These properties are crucial for ensuring consistent performance in both research and industrial applications.
Safety considerations are paramount when working with any chemical compound. While Ethanone, 1-(2-methyl-5-benzothiazolyl)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols to minimize potential risks. Proper personal protective equipment (PPE) should be worn at all times when handling this compound, and it should be stored in a well-ventilated area away from incompatible substances.
In conclusion, Ethanone, 1-(2-methyl-5-benzothiazolyl)- (CAS No. 20077-88-7) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new uses and potential benefits of this compound, further solidifying its importance in the field of chemistry.
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